N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxamide

• IUPAC Name: N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-2-oxo-1,3-dihydroimidazole-4-carboxamide
• InChI: InChI=1S/C14H14N6O2/c1-20-8-10(6-18-20)11-3-2-9(4-15-11)5-16-13(21)12-7-17-14(22)19-12/h2-4,6-8H,5H2,1H3,(H,16,21)(H2,17,19,22)
• InChI Key: XBNFHNOBVABIKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=C(C=C2)CNC(=O)C3=CNC(=O)N3
• Molecular Formula: C14H14N6O2
• Molecular Weight: 298.30 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazole, a pyridine, an imidazole, and a carboxamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyrazole and pyridine rings could be formed using condensation reactions, while the carboxamide group could be introduced via an amide coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. These groups would likely contribute to the overall shape and reactivity of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the various functional groups present in its structure. For example, the pyrazole and pyridine rings might participate in electrophilic substitution reactions, while the carboxamide group could be involved in nucleophilic substitution or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise structure and the nature of its functional groups. For example, it might be soluble in polar solvents due to the presence of the carboxamide group.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.